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Compound of Interest

Compound Name: Propanol

Cat. No.: B110389

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of 1-propanol, tailored for its application in research, particularly within the
pharmaceutical and drug development sectors. This document presents quantitative data in
structured tables, details experimental protocols for key property determination, and includes
visualizations of relevant mechanisms and workflows to support laboratory applications.

Core Physicochemical Data of 1-Propanol

1-Propanol (n-propanol) is a primary alcohol that sees extensive use as a solvent in the
pharmaceutical industry, primarily for resins and cellulose esters, and occasionally as a
disinfectant.[1] A clear, colorless liquid with a characteristic mild, alcohol-like odor, its properties
make it a versatile tool in various research and development applications.[2][3]

General and Physical Properties

The fundamental physical and identification properties of 1-propanol are summarized below.
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Property Value References
Molecular Formula C3HsO [1]

Molar Mass 60.096 g-mol—* [1]
Appearance Colorless liquid [1]

Odor Mild, alcohol-like [1112]
Density 0.803 g/mL [1]

Melting Point -126 °C (-195 °F; 147 K) [1]

Boiling Point 97 to 98 °C (206 to 208 °F; (1]

370 to 371 K)

Solubility in water

Miscible

[1]3]

Thermodynamic and Safety Properties

Key thermodynamic and safety data are crucial for handling and utilizing 1-propanol in

experimental settings.

Property

Value

References

Flash Point

15 °C (59 °F) c.c.

[5]16]

Autoignition Temperature

371 °C (700 °F; 644 K)

[1]5]

Explosive Limits

2.1-13.7%

[5117]

Vapor Pressure

1.99 kPa (at 20 °C)

[1]3]

Vapor Density

2.1 (vs air)

[2](8]

Optical and Electrochemical Properties

These properties are essential for analytical applications and understanding the solvent

behavior of 1-propanol.
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Property Value References
Refractive Index (n_D) 1.387 [1]

Viscosity 1.959 mPa:s (at 25 °C) [1]

Dielectric Constant 20.1 [9][10]
Acidity (pKa) 16 [1]

log P (Octanol/Water) 0.329 [1][3]

Experimental Protocols for Property Determination

Detailed methodologies for determining key physicochemical properties of 1-propanol are
provided below. These protocols are fundamental for verifying substance purity and for use in
computational modeling and process design.

Density Determination using a Pychometer

Objective: To accurately determine the density of a 1-propanol sample.
Apparatus:

o Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Pasteur pipette
Procedure:

e Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent (e.g., acetone) and ensure it is completely dry.
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Tare Weight: Accurately weigh the empty, dry pycnometer with its stopper on the analytical
balance. Record this mass as m.

Sample Filling: Fill the pycnometer with the 1-propanol sample, taking care to avoid air
bubbles. Insert the stopper, allowing excess liquid to emerge from the capillary.

Temperature Equilibration: Place the filled pycnometer in a constant temperature water bath
(e.g., 25 °C) until the liquid reaches thermal equilibrium.

Final Volume Adjustment: Remove the pycnometer from the bath and carefully dry the
exterior. Ensure the liquid level is exactly at the top of the capillary.

Final Weighing: Weigh the filled pycnometer and record the mass as m..

Calculation: The density (p) is calculated using the formula: p = (mz2 - m1) / V where V is the
calibrated volume of the pycnometer.

Boiling Point Determination by Capillary Method

Objective: To determine the boiling point of a 1-propanol sample.

Apparatus:

Thiele tube or oil bath

Small test tube

Capillary tube (sealed at one end)
Thermometer

Heat source (e.g., Bunsen burner or hot plate)

Rubber band or wire for attachment

Procedure:

Sample Preparation: Add a small amount (2-3 mL) of 1-propanol to the small test tube.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Capillary Insertion: Place the capillary tube (sealed end up) into the test tube containing the
1-propanol.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the bottom of the test tube is level with the thermometer bulb.

e Heating: Immerse the assembly in a Thiele tube or oil bath. Heat the apparatus gently.[11]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

» Boiling Point Identification: Continue heating until a continuous and rapid stream of bubbles
is observed. Then, remove the heat source and allow the apparatus to cool slowly.[10]

e Reading: The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is the boiling point of the 1-propanol.[11] Record this temperature.

Viscosity Measurement with an Ostwald Viscometer

Objective: To measure the kinematic and dynamic viscosity of 1-propanol.

Apparatus:

e Ostwald viscometer

o Constant temperature water bath

e Stopwatch

e Pipette and suction bulb

Procedure:

o Cleaning: Clean the viscometer thoroughly with a suitable solvent and dry it completely.

o Sample Loading: Using a pipette, introduce a precise volume of 1-propanol into the larger
bulb of the viscometer.
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» Temperature Equilibration: Place the viscometer vertically in the constant temperature bath
(e.g., 25 °C) and allow it to equilibrate for at least 15-20 minutes.

e Measurement: Using a suction bulb, draw the liquid up into the other arm of the viscometer
until the meniscus is above the upper calibration mark.

o Flow Time: Release the suction and accurately measure the time it takes for the meniscus to
fall from the upper calibration mark to the lower calibration mark using a stopwatch.

» Replicates: Repeat the measurement at least three times to ensure consistency and
calculate the average flow time.

» Calculation: The kinematic viscosity (v) is calculated using the viscometer constant (K),
which is determined by calibrating with a liquid of known viscosity (e.g., water): v=K *t The
dynamic viscosity (n) can then be calculated by multiplying the kinematic viscosity by the
density (p) of 1-propanol at the same temperature: n=v *p

Refractive Index Measurement using an Abbe
Refractometer

Objective: To determine the refractive index of 1-propanol.
Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (typically a sodium lamp or white light with a compensator)

Dropper

Lens cleaning tissue and a suitable solvent (e.g., ethanol)
Procedure:

o Calibration: Calibrate the refractometer using a standard substance with a known refractive
index, such as distilled water.
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e Prism Cleaning: Open the prism assembly and clean the surfaces of both the illuminating
and refracting prisms with a soft tissue and a suitable solvent. Allow the prisms to dry
completely.

o Sample Application: Place a few drops of the 1-propanol sample onto the surface of the
lower prism.

e Prism Closure: Close the prism assembly and ensure the liquid sample spreads evenly
between the two prisms, forming a thin film.

o Temperature Control: Allow water from the constant temperature circulator (e.g., 20 °C) to
flow through the jackets of the prisms until the desired temperature is stable.

» Field of View Adjustment: Adjust the mirror or light source to illuminate the prisms. Look
through the eyepiece and turn the coarse adjustment knob until the field of view shows a
distinct light and dark region.

e Boundary Sharpening: If a colored band is visible at the boundary, adjust the compensator
knob until the boundary becomes a sharp, achromatic line.

e Reading: Turn the fine adjustment knob to center the sharp boundary line on the crosshairs
in the eyepiece.

o Record Value: Read the refractive index value from the instrument's scale.

Visualizations of Mechanisms and Workflows

Mechanism of 1-Propanol Interaction with a Cell
Membrane

1-propanol's efficacy as a disinfectant and its role in certain biological research applications
can be attributed to its interaction with cell membranes. Due to its three-carbon chain, 1-
propanol is more hydrophobic than shorter-chain alcohols like methanol and ethanol. This
increased hydrophobicity allows it to more readily partition into the lipid bilayer of cell
membranes.[1] The insertion of 1-propanol molecules among the phospholipid tails disrupts
the membrane's structure and integrity, leading to increased permeability and eventual cell
lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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